79-61-8

Dichlorisone acetate

In Stock

• CAS RN:
• 79-61-8

• Formula:
• C23H28Cl2O5

• InChI:
• InChI=1S/C23H28Cl2O5/c1-13(26)30-12-19(28)22(29)9-7-16-17-5-4-14-10-15(27)6-8-20(14,2)23(17,25)18(24)11-21(16,22)3/h6,8,10,16-18,29H,4-5,7,9,11-12H2,1-3H3

• InChIKey:
• YNNURTVKPVJVEI-GSLJADNHSA-N

• Dichlorisone acetate is a Glucocorticoid.

Chlorophyll

In Stock

• CAS RN:
• 479-61-8

• Formula:
• C55H72MgN4O5

• InChI:
• InChI=1S/C55H73N4O5.Mg/c1-13-39-35(8)42-28-44-37(10)41(24-25-48(60)64-27-26-34(7)23-17-22-33(6)21-16-20-32(5)19-15-18-31(3)4)52(58-44)50-51(55(62)63-12)54(61)49-38(11)45(59-53(49)50)30-47-40(14-2)36(9)43(57-47)29-46(39)56-42;/h13,26,28-33,37,41,51H,1,14-25,27H2,2-12H3,(H-,56,57,58,59,61);/q-1;+2/p-1/b34-26+;/t32-,33-,37+,41+,51-;/m1./s1

• InChIKey:
• ATNHDLDRLWWWCB-AENOIHSZSA-M

• Chlorophyll a is a pigment found in all oxygenic photosynthetic organisms that converts visible light to chemical energy. It is located in chloroplasts within the thylakoid membrane and is a component of the light-harvesting complex and reaction center of photosystems I and II, where it has roles in both photon absorption and conversion to chemical energy. Chlorophyll a fluorescence (ChlF) has commonly been used to monitor leaf photosynthetic performance in response to abiotic stressors, such as drought, nutrient deficiency, or herbicides, in agricultural, horticultural, and agrochemical industries. It displays absorption maxima at 430 and 662 nM.
  Chlorophyll a is present as a key pigment in organisms with oxygenic photosynthesis. It functions as an antenna pigment in both reaction centers I and II.
  Chlorophyll a is found in common wheat. Chlorophyll a is used in food p...

Tris(4-chlorophenyl) phosphite

• CAS RN:
• 5679-61-8

• Formula:
• C18H12Cl3O3P

• InChI:
• InChI=1S/C18H12Cl3O3P/c19-13-1-7-16(8-2-13)22-25(23-17-9-3-14(20)4-10-17)24-18-11-5-15(21)6-12-18/h1-12H

• InChIKey:
• AMGMFFUMIJRDGW-UHFFFAOYSA-N

• Tris(4-chlorophenyl) phosphite is a useful research compound. Its molecular formula is C18H12Cl3O3P and its molecular weight is 413.6 g/mol. The purity is usually 95%.

Furan-2,3-dicarbohydrazide

• CAS RN:
• 13379-61-8

• Formula:
• C6H8N4O3

• InChI:
• InChI=1S/C6H8N4O3/c7-9-5(11)3-1-2-13-4(3)6(12)10-8/h1-2H,7-8H2,(H,9,11)(H,10,12)

• InChIKey:
• ISFCMCJQVIAZMR-UHFFFAOYSA-N

• Furan-2,3-dicarbohydrazide, also known as Furan-2,3-dicarbohydrazide, is a useful research compound. Its molecular formula is C6H8N4O3 and its molecular weight is 184.155. The purity is usually 95%.

Benzoic acid, 3-bromo-5-methoxy-2-methyl-

In Stock

• CAS RN:
• 13979-61-8

• Formula:
• C9H9BrO3

• InChI:
• InChI=1S/C9H9BrO3/c1-5-7(9(11)12)3-6(13-2)4-8(5)10/h3-4H,1-2H3,(H,11,12)

• InChIKey:
• PYVLOORQWWPGCY-UHFFFAOYSA-N

• Benzoic acid, 3-bromo-5-methoxy-2-methyl- is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.072. The purity is usually 95%.

Ethyl 2-(cyclopentylamino)acetate

In Stock

• CAS RN:
• 89479-61-8

• Formula:
• C9H17NO2

• InChI:
• InChI=1S/C9H17NO2/c1-2-12-9(11)7-10-8-5-3-4-6-8/h8,10H,2-7H2,1H3

• InChIKey:
• FTUXHDGZWNYWNR-UHFFFAOYSA-N

• Ethyl 2-(cyclopentylamino)acetate is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24. The purity is usually 95%.

Menthyl N-(3-triethoxysilylpropyl)carbamate

In Stock

• CAS RN:
• 68479-61-8

• Formula:
• C20H41NO5Si

• InChI:
• InChI=1S/C20H41NO5Si/c1-7-23-27(24-8-2,25-9-3)14-10-13-21-20(22)26-19-15-17(6)11-12-18(19)16(4)5/h16-19H,7-15H2,1-6H3,(H,21,22)

• InChIKey:
• RZTQENQVQRHAHZ-UHFFFAOYSA-N

• Menthyl N-(3-triethoxysilylpropyl)carbamate is a useful research compound. Its molecular formula is C20H41NO5Si and its molecular weight is 403.6 g/mol. The purity is usually 95%.

4-Butylresorcinol

In Stock

• CAS RN:
• 18979-61-8

• Formula:
• C₁₀H₁₄O₂

• InChI:
• InChI=1S/C10H14O2/c1-2-3-4-8-5-6-9(11)7-10(8)12/h5-7,11-12H,2-4H2,1H3

• InChIKey:
• CSHZYWUPJWVTMQ-UHFFFAOYSA-N

• 4-n-butylresorcinol is a derivative of resorcinol and a potent human tyrosinase inhibitor. It may be used to decrease skin irritation and is also known to inhibit melanin production.
  4-n-Butylresorcinol is a member of resorcinols.
  

2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-thiazolo[5,4-C]pyridine

In Stock

• CAS RN:
• 885279-61-8

• Formula:
• C12H11BrN2S

• InChI:
• InChI=1S/C12H11BrN2S/c13-9-3-1-8(2-4-9)12-15-10-5-6-14-7-11(10)16-12/h1-4,14H,5-7H2

• InChIKey:
• DJBBHLWKRYLCTG-UHFFFAOYSA-N

• 2-(4-Bromo-phenyl)-4,5,6,7-tetrahydro-thiazolo[5,4-C]pyridine is a useful research compound. Its molecular formula is C12H11BrN2S and its molecular weight is 295.2 g/mol. The purity is usually 95%.

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N'-(6-methylbenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851979-61-8

• Formula:
• C22H26N4O3S2

• InChI:
• InChI=1S/C22H26N4O3S2/c1-14-4-9-19-20(11-14)30-22(23-19)25-24-21(27)17-5-7-18(8-6-17)31(28,29)26-12-15(2)10-16(3)13-26/h4-9,11,15-16H,10,12-13H2,1-3H3,(H,23,25)(H,24,27)

• InChIKey:
• AHNOGPHWONGWFS-UHFFFAOYSA-N

• 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N'-(6-methylbenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.

Mate-N

• CAS RN:
• 149879-61-8

• Formula:
• C24H37NO4Sn

• InChI:
• InChI=1S/C12H10NO4.3C4H9.Sn/c1-8-2-4-9(5-3-8)12(16)17-13-10(14)6-7-11(13)15;3*1-3-4-2;/h2,4-5H,6-7H2,1H3;3*1,3-4H2,2H3;

• InChIKey:
• DAXDOMMZVPHVBA-UHFFFAOYSA-N

• Mate-N, also known as Mate-N, is a useful research compound. Its molecular formula is C24H37NO4Sn and its molecular weight is 522.273. The purity is usually 95%.

3-(3,4-Dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one

In Stock

• CAS RN:
• 898779-61-8

• Formula:
• C18H17F3O

• InChI:
• InChI=1S/C18H17F3O/c1-12-7-8-14(11-13(12)2)9-10-17(22)15-5-3-4-6-16(15)18(19,20)21/h3-8,11H,9-10H2,1-2H3

• InChIKey:
• CQNMVPFRBGCLDE-UHFFFAOYSA-N

• 3-(3,4-Dimethylphenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one is a useful research compound. Its molecular formula is C18H17F3O and its molecular weight is 306.3 g/mol. The purity is usually 95%.

2-Aminomethyl-1-benzyl-5-(3,5-dichlorophenylthio)-4-isopropylimidazole

• CAS RN:
• 178979-61-8

• Formula:
• C20H21Cl2N3S

• InChI:
• InChI=1S/C20H21Cl2N3S/c1-13(2)19-20(26-17-9-15(21)8-16(22)10-17)25(18(11-23)24-19)12-14-6-4-3-5-7-14/h3-10,13H,11-12,23H2,1-2H3

• InChIKey:
• JJBCQNLKOWGLRH-UHFFFAOYSA-N

• 2-Aminomethyl-1-benzyl-5-(3,5-dichlorophenylthio)-4-isopropylimidazole is a useful research compound. Its molecular formula is C20H21Cl2N3S and its molecular weight is 406.4 g/mol. The purity is usually 95%.

Ethyl 4-[[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetyl]amino]benzoate

In Stock

• CAS RN:
• 681279-61-8

• Formula:
• C28H28N2O3S

• InChI:
• InChI=1S/C28H28N2O3S/c1-4-33-28(32)21-11-13-23(14-12-21)29-27(31)18-34-26-17-30(25-8-6-5-7-24(25)26)16-22-15-19(2)9-10-20(22)3/h5-15,17H,4,16,18H2,1-3H3,(H,29,31)

• InChIKey:
• AUWPOBMAKPCDSJ-UHFFFAOYSA-N

• Ethyl 4-[[2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetyl]amino]benzoate is a useful research compound. Its molecular formula is C28H28N2O3S and its molecular weight is 472.6. The purity is usually 95%.

{[3-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine

In Stock

• CAS RN:
• 1093079-61-8

• Formula:
• C9H9F4N

• InChI:
• InChI=1S/C9H9F4N/c1-14-5-6-2-3-7(8(10)4-6)9(11,12)13/h2-4,14H,5H2,1H3

• InChIKey:
• FRIGHBIWIBBVHU-UHFFFAOYSA-N

• {[3-Fluoro-4-(trifluoromethyl)phenyl]methyl}(methyl)amine is a useful research compound. Its molecular formula is C9H9F4N and its molecular weight is 207.17 g/mol. The purity is usually 95%.

3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one

In Stock

• CAS RN:
• 2175979-61-8

• Formula:
• C17H23N5O2

• InChI:
• InChI=1S/C17H23N5O2/c1-11-16(12(2)24-19-11)5-6-17(23)22-13-3-4-14(22)10-15(9-13)21-8-7-18-20-21/h7-8,13-15H,3-6,9-10H2,1-2H3

• InChIKey:
• ONRMZVWGJXMAAW-UHFFFAOYSA-N

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one is a useful research compound. Its molecular formula is C17H23N5O2 and its molecular weight is 329.404. The purity is usually 95%.

3,3-Difluoro-N-[(2-methoxyphenyl)methyl]cyclobutane-1-carboxamide

Usually In Stock

• CAS RN:
• 2324879-61-8

• Formula:
• C13H15F2NO2

• InChI:
• InChI=1S/C13H15F2NO2/c1-18-11-5-3-2-4-9(11)8-16-12(17)10-6-13(14,15)7-10/h2-5,10H,6-8H2,1H3,(H,16,17)

• InChIKey:
• MKSQIXPVQGFDKQ-UHFFFAOYSA-N

• 3,3-Difluoro-N-[(2-methoxyphenyl)methyl]cyclobutane-1-carboxamide is a useful research compound. Its molecular formula is C13H15F2NO2 and its molecular weight is 255.265. The purity is usually 95%.